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Compound of Interest

2-Hydroxyquinoline-4-carboxylic
Compound Name: o
aci

Cat. No.: B106741

Essential Safety and Handling Guide for 2-
Hydroxyquinoline-4-carboxylic Acid

This guide provides crucial safety protocols and operational procedures for the handling and
disposal of 2-Hydroxyquinoline-4-carboxylic acid (also known as Kynurenic acid). It is
intended for laboratory professionals, including researchers, scientists, and drug development
experts, to ensure safe laboratory practices.

2-Hydroxyquinoline-4-carboxylic acid is classified as a hazardous substance that can be
harmful if swallowed, and causes skin and serious eye irritation.[1][2][3][4] Adherence to the
following personal protective equipment (PPE) and handling guidelines is mandatory to
minimize exposure and mitigate risks.

Personal Protective Equipment (PPE) Summary

Effective protection against the hazards of 2-Hydroxyquinoline-4-carboxylic acid requires
the correct selection and use of PPE. All handling should be preceded by a thorough risk
assessment.
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Protection Type

Required Equipment

Specification & Purpose

Eye & Face Protection

Safety Goggles or Glasses

Must meet EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
standards.[5][6] Required to
protect against dust particles
and splashes. Contact lenses

should not be worn.[7]

Face Shield

Recommended when there is
a significant risk of splashing,
especially when handling

larger quantities.[8]

Hand Protection

Chemical-Resistant Gloves

Use powder-free nitrile or
neoprene gloves.[8] For
prolonged or repeated contact,
select gloves with a high
protection class (e.g., Class 5,
breakthrough time >240 mins).
[7] Always inspect gloves
before use and dispose of

contaminated gloves properly.

[3]

Body Protection

Laboratory Coat / Gown

Along-sleeved lab coat is
mandatory to protect skin and
personal clothing.[3][9] For
tasks with a higher risk of
contamination, a disposable

gown is preferred.

Respiratory Protection

Engineering Controls

Primary protection should be
through engineering controls

like a chemical fume hood.[10]

Dust Mask / Respirator

If dust generation is
unavoidable, wear a NIOSH-
approved N95 dust mask or a
particle filter.[5][11] For
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significant vapor or aerosol
risk, a full face-piece respirator

may be necessary.[8]

Engineering Controls and Work Practices

e Ventilation: Always handle 2-Hydroxyquinoline-4-carboxylic acid in a well-ventilated area.
[5][7] A certified chemical fume hood is the recommended engineering control to minimize
inhalation exposure.[10]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[5][6]

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.
[2][5][12] Do not eat, drink, or smoke in the laboratory area where this chemical is handled.
[71[12]

Safe Handling and Storage Protocol

o General Handling: Avoid all personal contact, including the inhalation of dust and contact
with eyes and skin.[7][13] Minimize dust generation during handling and weighing
procedures.[3][5]

o Storage: Store the chemical in a tightly sealed container in a cool, dry, and dark place, away
from moisture and incompatible materials such as strong oxidizing agents.[3][5][9]
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1. Preparation Phase

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
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to Avoid Dust

Transfer & Prepare Solution

3. Post-Procgdure Phase

Decontaminate Work Area
& Equipment

'

Doff PPE Correctly

'

Wash Hands Thoroughly

4. Disposal Phase

Segregate Contaminated Waste Collect Chemical Waste in
(Gloves, Wipes) Labeled Hazardous Container

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-Hydroxyquinoline-4-carboxylic Acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b106741?utm_src=pdf-body-img
https://www.benchchem.com/product/b106741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill Management and Disposal Plan

Spill Response: In case of a spill, evacuate the area and remove all ignition sources.[7]
Wearing full PPE, sweep up the solid material without creating dust and place it into a
suitable, labeled container for disposal.[7][14]

Waste Disposal: All waste, including the chemical itself, contaminated labware, and used
PPE, must be treated as hazardous waste.[14] Disposal should be carried out through an
approved and licensed waste disposal facility.[5][14] Do not allow the material to enter drains
or water courses.[7][15]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent, and
the rinsate collected as hazardous waste. The container can then be disposed of according
to local regulations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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